Cas no 926203-34-1 (N-[3-(Aminomethyl)phenyl]benzamide)

• Product Name: N-[3-(Aminomethyl)phenyl]benzamide
• CAS No: 926203-34-1
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• MDL: MFCD09044785
• CID: 4719971
• Update Time: 2025-06-10

N-[3-(Aminomethyl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(aminomethyl)phenyl]benzamide
• Benzamide, N-[3-(aminomethyl)phenyl]-
• N-[3-(Aminomethyl)phenyl]benzamide

• MDL： MFCD09044785
• Inchi： 1S/C14H14N2O/c15-10-11-5-4-8-13(9-11)16-14(17)12-6-2-1-3-7-12/h1-9H,10,15H2,(H,16,17)
• InChI Key： XGIXEORXPRJHOC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1=CC=CC(CN)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[3-(Aminomethyl)phenyl]benzamide

Professional Introduction to N-[3-(Aminomethyl)phenyl]benzamide (CAS No. 926203-34-1)

N-[3-(Aminomethyl)phenyl]benzamide, a compound with the chemical identifier CAS No. 926203-34-1, represents a significant area of interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The benzamide moiety and the aminomethyl substituent present in its structure contribute to its unique chemical properties, making it a valuable candidate for further exploration.

The synthesis and characterization of N-[3-(Aminomethyl)phenyl]benzamide involve sophisticated methodologies that are critical for understanding its biological activity. The presence of the amine group in the 3-position of the phenyl ring enhances its reactivity, allowing for various functionalization strategies. These strategies are essential for tailoring the compound's properties to meet specific pharmacological requirements. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods, which are crucial for advancing preclinical and clinical studies.

In the realm of medicinal chemistry, N-[3-(Aminomethyl)phenyl]benzamide has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory and neurological disorders. The benzamide scaffold is well-documented for its pharmacological activity, particularly in the context of pain management and anti-inflammatory therapies. By incorporating an aminomethyl group, researchers aim to enhance binding affinity and selectivity, thereby improving therapeutic efficacy.

One of the most compelling aspects of N-[3-(Aminomethyl)phenyl]benzamide is its versatility in drug design. The compound's structure allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. For instance, derivatization at the amine or carboxylic acid positions can lead to novel analogs with improved solubility, bioavailability, and metabolic stability. These modifications are often guided by computational modeling and high-throughput screening techniques, which have become indispensable tools in modern drug discovery.

Recent research has highlighted the compound's potential in addressing complex diseases such as cancer and neurodegenerative disorders. Preclinical studies have demonstrated that N-[3-(Aminomethyl)phenyl]benzamide can interact with key targets involved in disease progression, offering a promising lead for developing new treatments. The benzamide moiety's ability to engage with biological macromolecules makes it an attractive component in rational drug design. Furthermore, the aminomethyl group provides a handle for further chemical manipulation, enabling the creation of libraries of compounds with diverse biological profiles.

The development of N-[3-(Aminomethyl)phenyl]benzamide also underscores the importance of interdisciplinary collaboration in pharmaceutical research. Chemists, biochemists, and pharmacologists must work together to elucidate the compound's mechanism of action and optimize its therapeutic potential. This collaborative approach is essential for translating laboratory findings into viable clinical candidates. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design is revolutionizing how these compounds are discovered and developed.

From a regulatory perspective, ensuring the safety and efficacy of N-[3-(Aminomethyl)phenyl]benzamide requires rigorous testing under Good Manufacturing Practices (GMP). Regulatory agencies such as the FDA and EMA have stringent guidelines for evaluating new drug candidates, particularly those intended for human use. Researchers must navigate these regulations carefully to ensure that their findings are validated both in vitro and in vivo before moving into clinical trials. This meticulous process is crucial for safeguarding patient health while advancing medical science.

The future prospects of N-[3-(Aminomethyl)phenyl]benzamide are promising, given its unique structural features and potential therapeutic applications. Ongoing studies aim to uncover new derivatives with enhanced properties through combinatorial chemistry and structure-activity relationship (SAR) analysis. These efforts are supported by advancements in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed insights into molecular interactions.

In conclusion, N-[3-(Aminomethyl)phenyl]benzamide (CAS No. 926203-34-1) stands out as a significant compound in pharmaceutical research due to its versatile structure and potential applications across multiple therapeutic areas. Its benzamide core combined with an aminomethyl substituent offers unique opportunities for drug design and development. As research continues to evolve, this compound is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.